![molecular formula C13H12N2O2S B127575 Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- CAS No. 144092-64-8](/img/structure/B127575.png)
Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique molecular structure and potential applications. This compound is synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions are being extensively studied.
Mechanism of Action
The exact mechanism of action of Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- is not fully understood. However, studies have suggested that it exerts its biological activity by modulating various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. It has also been reported to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects:
Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. It has also been reported to inhibit the proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- has several advantages for lab experiments, such as its ease of synthesis and its potential use as a therapeutic agent. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)-. These include:
1. Further investigation of its mechanism of action and its potential use as a therapeutic agent for various diseases.
2. Development of novel synthetic methods to improve the yield and purity of the compound.
3. Study of its pharmacokinetics and pharmacodynamics to determine its efficacy and safety in vivo.
4. Investigation of its potential use as a lead compound for the development of new drugs.
5. Exploration of its potential use in combination with other drugs for synergistic effects.
In conclusion, Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- is a heterocyclic compound with potential applications in various scientific research areas. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions are being extensively studied. Further research on this compound could lead to the development of new therapeutic agents for various diseases.
Synthesis Methods
The synthesis of Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- involves the reaction of 3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine with 2-thiophenemethanol in the presence of a catalyst. The reaction mixture is then heated to form the desired compound. Other methods, such as microwave-assisted synthesis and solvent-free synthesis, have also been reported.
Scientific Research Applications
Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-(2-thienylmethyl)- has potential applications in various scientific research areas, such as medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been studied for its potential use as a therapeutic agent for various diseases, including Alzheimer's disease, diabetes, and cardiovascular diseases.
properties
CAS RN |
144092-64-8 |
---|---|
Molecular Formula |
C13H12N2O2S |
Molecular Weight |
260.31 g/mol |
IUPAC Name |
3,4-dimethyl-2-(thiophen-2-ylmethyl)pyrano[2,3-c]pyrazol-6-one |
InChI |
InChI=1S/C13H12N2O2S/c1-8-6-11(16)17-13-12(8)9(2)15(14-13)7-10-4-3-5-18-10/h3-6H,7H2,1-2H3 |
InChI Key |
MUWZUEDYUHEAIU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)OC2=NN(C(=C12)C)CC3=CC=CS3 |
Canonical SMILES |
CC1=CC(=O)OC2=NN(C(=C12)C)CC3=CC=CS3 |
Other CAS RN |
144092-64-8 |
synonyms |
2-(2'-thienylmethyl)-3,4-dimethylpyrano(2,3-c)pyrazol-6(2H)-one HA 23 HA-23 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.